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For Researchers, Scientists, and Drug Development Professionals

Introduction

YM-08 is a promising small molecule inhibitor of Heat Shock Protein 70 (Hsp70), a key
molecular chaperone implicated in the progression of various diseases, including
neurodegenerative disorders and cancer. As a derivative of MKT-077, YM-08 was designed to
exhibit improved blood-brain barrier permeability, making it a compound of significant interest
for central nervous system targeted therapies. This technical guide provides a comprehensive
overview of the currently available data on the solubility and stability of YM-08, critical
parameters for its advancement in preclinical and clinical development.

Physicochemical Properties

YM-08 is described as a yellow to orange solid.[1] While detailed physicochemical data are
limited in publicly accessible literature, some key properties have been reported.
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Property Value Source
Molecular Formula C19H17N30S:2 [1]
Molecular Weight 367.49 g/mol [1]
Appearance Yellow-orange solid [1]
Storage Temperature -20°C [1]

Solubility Data

Quantitative solubility data for YM-08 in various solvents is not readily available in the
published literature. However, a product data sheet indicates that YM-08 is soluble in dimethyl
sulfoxide (DMSO).[1] The exact solubility limit (e.g., in mg/mL or mM) has not been specified.

For comparative purposes, the solubility of the parent compound, MKT-077, has been reported
in both water and DMSO. It is important to note that due to structural differences, the solubility
of YM-08 may differ significantly from that of MKT-077.

Table 1: Solubility of YM-08 and the Parent Compound MKT-077

Compound Solvent Solubility Source

Soluble (quantitative
YM-08 DMSO ] [1]
data not available)

MKT-077 Water >200 mg/mL [2][3]
13 mg/mL (~30.09

DMSO [4]
mM)

55 mg/mL (~127.31
DMSO mM) (Sonication [5]

recommended)

Note: The conflicting solubility data for MKT-077 in DMSO from different suppliers highlights the
importance of empirical determination for YM-08.
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Stability Data

As of the date of this guide, there are no publicly available stability studies for YM-08. This
includes a lack of information on its degradation kinetics, stability under various pH conditions,
and susceptibility to thermal or photolytic degradation. Such studies are crucial for determining
the shelf-life, appropriate storage conditions, and formulation development of a drug candidate.

Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of YM-08 have not
been published. However, standard methodologies are employed in the pharmaceutical
industry for these assessments.

General Solubility Assessment Workflow

The following diagram illustrates a typical workflow for determining the solubility of a compound
like YM-08.

Sample Preparation Equilibration & Measurement Analysis

Click to download full resolution via product page

Caption: General workflow for solubility determination.

General Forced Degradation Study Workflow

Forced degradation studies are essential to understand the intrinsic stability of a drug
substance and to develop stability-indicating analytical methods. A general workflow is depicted
below.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12086332/docs?utm_src=pdf-body#ym-08-a-technical-guide-to-its-physicochemical-properties
https://www.benchchem.com/product/b12086332/docs?utm_src=pdf-body#ym-08-a-technical-guide-to-its-physicochemical-properties
https://www.benchchem.com/product/b12086332/docs?utm_src=pdf-body#ym-08-a-technical-guide-to-its-physicochemical-properties
https://www.benchchem.com/product/b12086332/docs?utm_src=pdf-body-img#ym-08-a-technical-guide-to-its-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Acid Hydrolysis

(e.g.,

HCl)

(YM-OB Drug Substance

—_/

Stress Co+ditions

Base Hydrolysis Oxidation Thermal Stress
(e.g., NaOH) (e.g., H202) (e.g., 60°C)
Analysis

P Analyze stressed samples by HPLC-UV/MS <&

Photostability

(ICH

Q1B)

:

Identify and characterize degradation products

:

Propose degradation pathways

© 2026 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12086332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Cellular Environment

‘ Proteasomal Degradation \

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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